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Compound of Interest

Compound Name: 2-Chloro-1-pentene
CAS No.: 42131-85-1
Cat. No.: B14668074

Get Quote

\ J

An In-depth Technical Guide to 2-Chloro-1-pentene

Chemical Identity and Nomenclature

The compound of interest is an organochloride with the molecular formula CsHoClI. Its structure
consists of a five-carbon chain with a double bond at the first carbon and a chlorine atom at the
second carbon.

IUPAC Name: 2-chloropent-1-ene[1][2]
Synonyms:

e 2-Chloro-1-pentene[2][3][4]

¢ 1-Pentene, 2-chloro-[2][3]

¢ 2-chloro-pent-1-ene[2][3]

Physicochemical and Computed Properties
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A summary of the key physical, chemical, and computed properties of 2-Chloro-1-pentene is
presented below. This data is crucial for understanding its behavior in various experimental and
industrial settings.
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Property Value Reference(s)
Identifiers

CAS Number 42131-85-1 [3114]
PubChem CID 142577 2]

InChikey RYAVTKZLXAVVAQ- )

UHFFFAOYSA-N

Molecular Properties

Molecular Formula

CsHoCl

[1]3]

Molecular Weight

104.578 g/mol

[4]

Exact Mass

104.0392780 Da

[3]

Physical Properties

Boiling Point 96 °C at 760 mmHg [3]
Density 0.891 g/cm? [3]
Refractive Index 1.4210 [3]
Flash Point 3.6°C [3]

Vapor Pressure

50.7 mmHg at 25°C

[3]

Computed Properties

XLogP3 2.6 [3]
Hydrogen Bond Donor Count 0 [3]
Hydrogen Bond Acceptor

C);untg p 0 3]
Rotatable Bond Count 2 [3]
Topological Polar Surface Area 0 A2

Complexity 47.9 [3]

Chromatography Data
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Kovats Retention Index
679 (2]
(Standard non-polar)

Synthesis and Reactivity

2-Chloro-1-pentene is a versatile intermediate in organic synthesis.[1] Its reactivity is primarily
dictated by the presence of the vinyl chloride moiety, which allows for a range of chemical
transformations.

Synthetic Methodologies

Several synthetic routes can be employed for the preparation of 2-Chloro-1-pentene. The
choice of method often depends on the availability of starting materials and the desired scale of
the reaction.

Synthesis of 2-Chloro-1-pentene

1,2-Dichloropentane

@ Strong Base (e.g., KOH)

Markovnikov Addition Dehydrohalogenation |«

2-Chloro-1-pentene

Click to download full resolution via product page

Caption: Primary synthetic routes to 2-Chloro-1-pentene.
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Experimental Protocols

Detailed experimental procedures for the synthesis of 2-Chloro-1-pentene are provided below.
These protocols are based on established chemical principles for analogous transformations.

Protocol 1: Electrophilic Addition of HCI to 1-Pentyne

This method relies on the Markovnikov addition of hydrogen chloride across the carbon-carbon
triple bond of 1-pentyne.[5][6] The reaction is regioselective, yielding the desired 2-chloro-1-
pentene as the major product.

o Materials:

o 1-Pentyne (1.0 eq)

o Anhydrous Hydrogen Chloride (HCI) (1.0 eq)

o Anhydrous, non-polar solvent (e.g., Dichloromethane)

o Standard inert atmosphere glassware (Schlenk line or glovebox)
e Procedure:

o Set up a three-necked round-bottom flask equipped with a magnetic stirrer, a gas inlet,
and a low-temperature thermometer, under an inert atmosphere (e.g., Nitrogen or Argon).

o Dissolve 1-pentyne in anhydrous dichloromethane and cool the solution to 0 °C using an
ice bath.

o Slowly bubble a stoichiometric amount (1.0 equivalent) of anhydrous HCI gas through the
stirred solution. Monitor the reaction progress by taking aliquots and analyzing via GC-MS
or TLC.

o Upon completion, stop the flow of HCI and allow the reaction mixture to warm to room
temperature.

o Quench the reaction by carefully adding a saturated aqueous solution of sodium
bicarbonate to neutralize any excess HCI.
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o Separate the organic layer, and extract the aqueous layer with dichloromethane.

o Combine the organic layers, dry over anhydrous magnesium sulfate (MgSOa), filter, and
concentrate the solvent under reduced pressure.

o Purify the crude product via fractional distillation to yield pure 2-chloro-1-pentene.
Protocol 2: Dehydrohalogenation of 1,2-Dichloropentane

This elimination reaction involves treating 1,2-dichloropentane with a strong base to remove
one equivalent of HCI, forming the alkene.[1][7]

o Materials:
o 1,2-Dichloropentane (1.0 eq)
o Potassium Hydroxide (KOH) (=1.1 eq)
o Ethanol (solvent)
o Standard reflux apparatus

e Procedure:

o

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve
potassium hydroxide in ethanol with gentle heating.

o To the ethanolic KOH solution, add 1,2-dichloropentane dropwise via an addition funnel.

o Heat the reaction mixture to reflux and maintain for several hours. The reaction progress
can be monitored by GC analysis.

o After the reaction is complete, cool the mixture to room temperature and pour it into a
separatory funnel containing water.

o Extract the product with a low-boiling-point organic solvent, such as diethyl ether.

o Wash the combined organic extracts with water and then with brine.
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o Dry the organic layer over anhydrous sodium sulfate (Na=S0a), filter, and remove the

solvent by rotary evaporation.

o The resulting crude product can be purified by fractional distillation under reduced

pressure.

Chemical Reactivity and Applications

The dual functionality of the alkene and the chloro-group makes 2-Chloro-1-pentene a useful
building block in organic synthesis.[1] It can undergo several types of reactions, including
substitution, addition, and elimination.[1]

2-Chloro-1-pentene

Electrophile (e.g., HBr, Brz) Strong Base (e.g., NaNHz)

Dehydrohalogenation
(forms alkynes/dienes)

Nucleophile (e.g., RO~, CN~)

Nucleophilic Substitution
(at C-Cl bond)

Electrophilic Addition
(at C=C bond)

Click to download full resolution via product page

Caption: Major reaction pathways of 2-Chloro-1-pentene.

» Nucleophilic Substitution: The chlorine atom can be displaced by various nucleophiles. This
allows for the introduction of different functional groups at the C-2 position.

» Electrophilic Addition: The double bond is susceptible to attack by electrophiles. For
instance, the addition of hydrogen halides (e.g., HBr) or halogens (e.g., Brz) can lead to the
formation of dihaloalkanes.

o Elimination Reactions: Under strongly basic conditions, a second equivalent of HCI can be
eliminated to form alkynes or dienes, depending on the reaction conditions and the substrate

structure.

Due to its reactivity, 2-Chloro-1-pentene serves as an intermediate in the synthesis of more
complex molecules, including potential building blocks for pharmaceuticals, agrochemicals, and
specialty polymers.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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